Cas no 1697240-96-2 (7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1697240-96-2
• MF: C₉H₁₃F₃N₄
• MW: 234.221531629562
• CID: 6339295
• PubChem ID: 136709329
• Update Time: 2025-11-06

7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• EN300-1118834
• 1697240-96-2
• 7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C9H13F3N4/c1-5(2)6-3-4-13-8-14-7(9(10,11)12)15-16(6)8/h5-6H,3-4H2,1-2H3,(H,13,14,15)
• InChI Key： TYVOCJOZEWVYBT-UHFFFAOYSA-N
• SMILES： FC(C1N=C2NCCC(C(C)C)N2N=1)(F)F

Computed Properties

• Exact Mass: 234.10923092g/mol
• Monoisotopic Mass: 234.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.7Ų

Additional information on 7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Comprehensive Overview of 7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS No. 1697240-96-2)

The compound 7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS No. 1697240-96-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the triazolopyrimidine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The 7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine exemplifies this trend, as its CF3 group contributes to improved pharmacokinetic properties. This aligns with the growing focus on fluorinated pharmaceuticals, a hot topic in drug discovery forums and academic publications.

The triazolopyrimidine moiety is another critical aspect of this compound, known for its versatility in medicinal chemistry. It serves as a privileged structure in designing inhibitors for enzymes like kinases and phosphodiesterases. Users frequently search for "triazolopyrimidine derivatives" or "triazolopyrimidine synthesis," reflecting the scientific community's interest in expanding this chemical space. CAS No. 1697240-96-2 thus represents a valuable building block for researchers exploring novel therapeutic agents.

From a synthetic chemistry perspective, the preparation of 7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine involves multi-step reactions, often requiring careful optimization of conditions to achieve high yields. Questions like "how to synthesize triazolopyrimidine derivatives" or "optimization of trifluoromethylation reactions" are common in search queries, highlighting the technical challenges associated with such compounds. Advanced techniques like microwave-assisted synthesis or flow chemistry may be employed to enhance efficiency.

Beyond pharmaceuticals, this compound's potential in agrochemical applications is also being explored. The trifluoromethyl group is a hallmark of many modern pesticides and herbicides due to its ability to improve compound stability and activity. As sustainability becomes a global priority, researchers are investigating whether 1697240-96-2 could contribute to next-generation crop protection solutions with reduced environmental impact.

Analytical characterization of 7-(propan-2-yl)-2-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research. Searches for "analytical methods for heterocyclic compounds" or "NMR data interpretation for triazolopyrimidines" underscore the importance of robust characterization protocols.

In conclusion, CAS No. 1697240-96-2 represents a fascinating case study in modern heterocyclic chemistry. Its dual relevance to pharmaceutical and agrochemical research, combined with the current scientific emphasis on fluorinated compounds and privileged scaffolds, ensures its continued prominence in the literature. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this compound will likely be further unlocked.